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Compound of Interest

Compound Name: trichloropyrimidine-2-carbonitrile

Cat. No.: B6189978 Get Quote

Technical Support Center: Trichloropyrimidine-2-
carbonitrile
Disclaimer: No specific Safety Data Sheet (SDS) for trichloropyrimidine-2-carbonitrile was

located. The following guidance is based on the safety data for structurally similar compounds,

such as 2,4,5-trichloropyrimidine, 2,4,6-trichloropyrimidine, and 4,5,6-trichloropyrimidine.

Researchers should handle trichloropyrimidine-2-carbonitrile with the assumption that it

possesses similar hazardous properties.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with trichloropyrimidine-2-carbonitrile?

A1: Based on data from related trichloropyrimidine compounds, trichloropyrimidine-2-
carbonitrile is expected to be harmful if swallowed, in contact with skin, or if inhaled.[1] It is

also likely to cause skin and serious eye irritation.[2][3] Some related compounds are also

lachrymators, meaning they can cause tearing.[4]

Q2: What are the proper storage conditions for trichloropyrimidine-2-carbonitrile?

A2: Trichloropyrimidine-2-carbonitrile should be stored in a tightly closed container in a cool,

dry, and well-ventilated area, away from incompatible substances such as strong oxidizing

agents and strong acids.[2] Some sources recommend long-term storage at 2-8°C.[5]
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Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: A comprehensive range of PPE is necessary to ensure safety. This includes chemical-

resistant gloves (such as nitrile rubber), protective clothing to prevent skin contact, and

appropriate eye and face protection like safety goggles and a face shield.[2][5] A dust respirator

should be used if dust is generated.[1]

Q4: How should I handle a spill of trichloropyrimidine-2-carbonitrile?

A4: In the event of a spill, you should first ensure the area is well-ventilated and eliminate any

ignition sources.[5] Wearing appropriate personal protective equipment, you should sweep up

or vacuum the spilled material and place it into a suitable, labeled container for disposal.[2][5]

Avoid generating dust.[2]

Q5: What should I do in case of accidental exposure?

A5: Immediate action is crucial.

Eye Contact: Immediately flush your eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove any contaminated clothing and flush the affected skin with plenty of

water for at least 15 minutes. Seek medical attention if irritation persists.[2]

Inhalation: Move to fresh air immediately. If you have difficulty breathing, administer oxygen.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse

their mouth and drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[2]
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Issue Possible Cause Solution

Eye or respiratory irritation

during handling

Inadequate ventilation or

improper PPE.

Move to a well-ventilated area

immediately. Always handle

the compound in a chemical

fume hood. Ensure you are

wearing appropriate PPE,

including safety goggles and a

respirator if necessary.[2][5]

Caking or clumping of the solid

compound

Improper storage, leading to

moisture absorption.

Store the compound in a tightly

sealed container in a dry, cool

place.[2] Using a desiccator for

storage may be beneficial.

Contamination of work

surfaces

Spillage during transfer or

handling.

Clean spills immediately using

appropriate procedures and

PPE.[2] Regularly

decontaminate work surfaces

after handling the compound.

Quantitative Data Summary
Physical and Chemical Properties of Related Trichloropyrimidines

Property 2,4,6-Trichloropyrimidine 4,5,6-Trichloropyrimidine

Molecular Formula C4HCl3N2 C4HCl3N2

Molecular Weight 183.42 g/mol Not specified

Appearance Clear solid
Very pale yellow to yellow-red

crystal/powder

Melting Point 23 - 25 °C 53 °C

Boiling Point 210 - 215 °C 87 °C at 1.6 kPa

Flash Point > 112 °C Not available
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Personal Protective Equipment (PPE) Recommendations

Protection Type Specification Source Citation

Eye/Face Protection
Tight-sealing safety goggles or

a face shield.
[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), protective

clothing.

[2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator if dust is generated.

[4][6]

Experimental Workflows and Logical Relationships
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Safe Handling Workflow for Trichloropyrimidine-2-carbonitrile

Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (or equivalent for similar compounds)

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh Compound in Hood

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Dispose of Waste

Remove and Dispose of/Clean PPE

Seal Container Tightly

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of trichloropyrimidine-2-carbonitrile.
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Emergency Response for Chemical Exposure

Emergency Response for Chemical Exposure

Emergency Response for Chemical Exposure

Exposure Occurs

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing. 
Flush skin with water for 15 min.

Flush eyes with water for 15 min. 
Lift eyelids.

Move to fresh air. 
Give oxygen if needed.

Rinse mouth. 
Drink water/milk. 

Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making workflow for emergency response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b6189978?utm_src=pdf-body-img
https://www.benchchem.com/product/b6189978?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6189978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. tcichemicals.com [tcichemicals.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. fishersci.com [fishersci.com]

5. aksci.com [aksci.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [How to handle and store trichloropyrimidine-2-
carbonitrile safely]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6189978#how-to-handle-and-store-
trichloropyrimidine-2-carbonitrile-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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